N-(4-bromo-3-methylphenyl)-3-(phenylthio)propanamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C16H16BrNOS/c1-12-11-13(7-8-15(12)17)18-16(19)9-10-20-14-5-3-2-4-6-14/h2-8,11H,9-10H2,1H3,(H,18,19)
• InChI Key: XAUJNQXMCXCIEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CCSC2=CC=CC=C2)Br
• Molecular Formula: C16H16BrNOS
• Molecular Weight: 350.3 g/mol

Description

N-(4-bromo-3-methylphenyl)-3-(phenylthio)propanamide, also known as BML-210, is a synthetic compound that has gained interest in scientific research due to its potential therapeutic applications. This compound has been shown to exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases.

Mechanism of Action

N-(4-bromo-3-methylphenyl)-3-(phenylthio)propanamide exerts its anti-inflammatory effects through the inhibition of the NF-κB signaling pathway. This pathway is responsible for the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases.
Biochemical and Physiological Effects
N-(4-bromo-3-methylphenyl)-3-(phenylthio)propanamide has been shown to reduce inflammation and pain in animal models of various inflammatory diseases, including rheumatoid arthritis, colitis, and neuropathic pain. Additionally, N-(4-bromo-3-methylphenyl)-3-(phenylthio)propanamide has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromo-3-methylphenyl)-3-(phenylthio)propanamide in lab experiments is its potent anti-inflammatory and analgesic effects. This makes it a useful tool for studying the mechanisms of inflammation and pain. However, one limitation of using N-(4-bromo-3-methylphenyl)-3-(phenylthio)propanamide is its low solubility in water, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several potential future directions for the study of N-(4-bromo-3-methylphenyl)-3-(phenylthio)propanamide. One area of interest is the development of more potent and selective inhibitors of the NF-κB signaling pathway. Additionally, further studies are needed to investigate the potential therapeutic applications of N-(4-bromo-3-methylphenyl)-3-(phenylthio)propanamide in other inflammatory diseases, such as asthma and multiple sclerosis. Finally, the development of more efficient synthesis methods for N-(4-bromo-3-methylphenyl)-3-(phenylthio)propanamide may facilitate its use in future research and clinical applications.

Scientific Research Applications

N-(4-bromo-3-methylphenyl)-3-(phenylthio)propanamide has been extensively studied for its potential therapeutic applications in various inflammatory diseases. Studies have shown that N-(4-bromo-3-methylphenyl)-3-(phenylthio)propanamide can inhibit the production of pro-inflammatory cytokines and chemokines, as well as reduce the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation.